1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)piperidin-4-amine

• IUPAC Name: 1-(4,6-dimethoxy-1,3,5-triazin-2-yl)piperidin-4-amine
• InChI: InChI=1S/C10H17N5O2/c1-16-9-12-8(13-10(14-9)17-2)15-5-3-7(11)4-6-15/h7H,3-6,11H2,1-2H3
• InChI Key: JNJTZBMFPMPDJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCC(CC2)N)OC
• Molecular Formula: C10H17N5O2
• Molecular Weight: 239.27 g/mol

Description

“1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)piperidin-4-amine” is a chemical compound with the molecular formula C10H17N5O2. It has a molecular weight of 239.28. The IUPAC name for this compound is 1-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-piperidinamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17N5O2/c1-16-9-12-8(13-10(14-9)17-2)15-5-3-7(11)4-6-15/h7H,3-6,11H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Scientific Research Applications

Synthesis and Molecular Structure

1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)piperidin-4-amine is involved in the synthesis of new s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties. These compounds have been studied for their molecular structure using X-ray crystallography, Hirshfeld, and DFT calculations. The intermolecular interactions and electronic properties of these compounds are significant for understanding their molecular packing and potential applications in various fields (Shawish et al., 2021).

Applications in Condensation Reactions

This compound plays a role in the effective condensation of carboxylic acids and amines, leading to the formation of corresponding amides and esters. It has been synthesized and characterized for its role in these chemical reactions, providing a practical method under atmospheric conditions without the need for drying solvents (Kunishima et al., 1999).

Chiral and Achiral Carboxylic Acid Metabolomics

In the field of metabolomics, this compound has been used to develop novel triazine-type chiral derivatization reagents. These reagents are effective for the sensitive and selective detection of chiral carboxylic acids, aiding in the determination of various biological carboxylic acids in human saliva, including in diabetic patients. This has potential implications for the diagnosis and study of diabetes (Takayama et al., 2014).

Antimicrobial and Antifungal Activities

The compound is also involved in the synthesis of pyrazole-containing s-triazine derivatives, which have been tested for their antimicrobial and antifungal activities. This suggests potential applications in the development of new antimicrobial agents (Sharma et al., 2017).

Applications in Synthesis of Other Compounds

It has been utilized in the synthesis of 4H-1,3-benzoxazin-4-ones from corresponding substituted compounds. This showcases its versatility as a building block in the synthesis of medicinally important compounds (Prajapati et al., 2019).

Inhibitors of Soluble Epoxide Hydrolase

1-(1,3,5-Triazin-yl)piperidine-4-carboxamide derivatives, closely related to the compound , have been identified as inhibitors of soluble epoxide hydrolase. These inhibitors are essential for high potency and selectivity, with implications in various disease models (Thalji et al., 2013).